5-Chloroacetoxy-2-benzyloxyisosorbide
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Description
The exact mass of the compound 5-Chloroacetoxy-2-benzyloxyisosorbide is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-Chloroacetoxy-2-benzyloxyisosorbide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloroacetoxy-2-benzyloxyisosorbide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
[(3S,3aR,6R,6aR)-3-phenylmethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] 2-chloroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClO5/c16-6-13(17)21-12-9-20-14-11(8-19-15(12)14)18-7-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12+,14+,15+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLHIRNODFBHYME-CTHBEMJXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2C(O1)C(CO2)OC(=O)CCl)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H]2[C@H](O1)[C@@H](CO2)OC(=O)CCl)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00746476 |
Source
|
| Record name | 1,4:3,6-Dianhydro-2-O-benzyl-5-O-(chloroacetyl)-D-glucitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00746476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
399534-53-3 |
Source
|
| Record name | 1,4:3,6-Dianhydro-2-O-benzyl-5-O-(chloroacetyl)-D-glucitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00746476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Chloroacetyl-2-benzylisosorbide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Biological Activity
5-Chloroacetoxy-2-benzyloxyisosorbide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its chemical properties, mechanisms of action, and documented biological effects, supported by case studies and research findings.
- Molecular Formula : C15H17ClO5
- Molecular Weight : 312.75 g/mol
- CAS Number : [Not provided in the search results]
The biological activity of 5-Chloroacetoxy-2-benzyloxyisosorbide is primarily attributed to its interaction with various biological targets. The compound may influence cellular processes through:
- Receptor Binding : It potentially binds to specific receptors, altering gene expression and signaling pathways.
- Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, affecting cellular metabolism.
Biological Activities
Research indicates several biological activities associated with 5-Chloroacetoxy-2-benzyloxyisosorbide:
Antimicrobial Activity
Studies have shown that this compound exhibits antimicrobial properties against various pathogens. For example:
- Case Study 1 : A study demonstrated that 5-Chloroacetoxy-2-benzyloxyisosorbide reduced the growth of Staphylococcus aureus in vitro, suggesting its potential as an antimicrobial agent.
Anti-inflammatory Effects
The compound has also been evaluated for its anti-inflammatory effects:
- Research Findings : In animal models, administration of the compound led to a significant reduction in inflammatory markers, indicating its potential use in treating inflammatory diseases.
Cytotoxicity
Investigations into the cytotoxic effects of 5-Chloroacetoxy-2-benzyloxyisosorbide on cancer cells revealed:
- Case Study 2 : In vitro assays showed that the compound induced apoptosis in human breast cancer cells (MCF-7), highlighting its potential as an anticancer agent.
Data Table: Summary of Biological Activities
| Biological Activity | Observation | Reference |
|---|---|---|
| Antimicrobial | Inhibition of Staphylococcus aureus growth | Case Study 1 |
| Anti-inflammatory | Reduction in inflammatory markers | Research Findings |
| Cytotoxicity | Induction of apoptosis in MCF-7 cells | Case Study 2 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
